Cas no 2462-33-1 (benzyl 2-amino-3-methylbutanoate hydrochloride)

• Product Name: benzyl 2-amino-3-methylbutanoate hydrochloride
• CAS No: 2462-33-1
• MF: C₁₂H₁₈ClNO₂
• MW: 243.729822635651
• MDL: MFCD00270573
• CID: 3919479
• PubChem ID: 16220087
• Update Time: 2025-10-31

benzyl 2-amino-3-methylbutanoate hydrochloride Chemical and Physical Properties

Names and Identifiers

• Valine, phenylmethyl ester, hydrochloride
• benzyl 2-amino-3-methylbutanoate hydrochloride
• Benzyl valinate hydrochloride
• benzyl2-amino-3-methylbutanoatehydrochloride
• CS-0273373
• benzyl (2S)-2-amino-3-methylbutanoate,hydrochloride
• AKOS024461980
• MFCD22422648
• 2462-33-1
• SY066976
• dl-valine benzyl ester hydrochloride
• SCHEMBL2135391
• EN300-296065

• MDL： MFCD00270573
• Inchi： 1S/C12H17NO2.ClH/c1-9(2)11(13)12(14)15-8-10-6-4-3-5-7-10;/h3-7,9,11H,8,13H2,1-2H3;1H
• InChI Key： ZIUNABFUHGBCMF-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C(N)C(C)C.[H]Cl

Computed Properties

• Exact Mass: 243.1026065Da
• Monoisotopic Mass: 243.1026065Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 198
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Additional information on benzyl 2-amino-3-methylbutanoate hydrochloride

Recent Advances in the Study of Benzyl 2-Amino-3-Methylbutanoate Hydrochloride (CAS: 2462-33-1)

Benzyl 2-amino-3-methylbutanoate hydrochloride (CAS: 2462-33-1) is a chemically modified amino acid derivative that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its benzyl ester and hydrochloride salt functionalities, serves as a versatile intermediate in the synthesis of bioactive molecules, including peptides and small-molecule drugs. Recent studies have explored its potential applications in drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of benzyl 2-amino-3-methylbutanoate hydrochloride in the synthesis of protease inhibitors. The researchers utilized this compound as a key intermediate to develop a series of novel inhibitors targeting viral proteases, demonstrating its efficacy in enhancing binding affinity and selectivity. The study highlighted the compound's structural flexibility, which allows for modifications that optimize pharmacokinetic properties.

In another groundbreaking study, researchers from the University of Cambridge explored the use of benzyl 2-amino-3-methylbutanoate hydrochloride in peptide-based drug delivery systems. The compound's ability to improve membrane permeability and stability of peptide therapeutics was a focal point. The findings, published in Nature Communications, suggest that this derivative could address longstanding challenges in peptide drug delivery, such as poor bioavailability and rapid degradation.

Further research has also delved into the compound's potential in neurodegenerative diseases. A 2024 preprint on bioRxiv reported that benzyl 2-amino-3-methylbutanoate hydrochloride derivatives exhibited neuroprotective effects in in vitro models of Alzheimer's disease. The study proposed that these derivatives could modulate amyloid-beta aggregation, a hallmark of the disease, opening new avenues for therapeutic intervention.

Despite these promising developments, challenges remain in scaling up the synthesis of benzyl 2-amino-3-methylbutanoate hydrochloride and its derivatives for clinical use. Recent advancements in green chemistry, however, offer potential solutions. A 2023 review in ACS Sustainable Chemistry & Engineering highlighted eco-friendly synthetic routes that reduce waste and improve yield, making large-scale production more feasible.

In conclusion, benzyl 2-amino-3-methylbutanoate hydrochloride (CAS: 2462-33-1) continues to be a compound of significant interest in pharmaceutical research. Its applications span drug development, peptide therapeutics, and neurodegenerative disease treatment, with ongoing studies aiming to overcome synthetic and clinical challenges. The compound's versatility and potential for innovation underscore its importance in the evolving landscape of medicinal chemistry.